Cas no 1805335-36-7 (4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805335-36-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4854205
• Update Time: 2025-06-10

4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H7F2N3O/c1-14-5-3-13-4(2-11)6(7(5)12)8(9)10/h3,8H,1H3,(H2,12,13)
• InChI Key： STXLMRVMOQLAMO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine

Research Brief on 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805335-36-7): Recent Advances and Applications

4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805335-36-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural versatility of this compound allows for diverse modifications, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine in the design of selective kinase inhibitors. The study highlighted its ability to form critical hydrogen bonds with kinase active sites, thereby enhancing binding affinity and selectivity. The compound's difluoromethyl group was found to improve metabolic stability, a key factor in optimizing pharmacokinetic properties. These findings underscore its potential as a building block for next-generation targeted therapies.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a precursor for the synthesis of novel antimicrobial agents. The researchers demonstrated that derivatives of 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine exhibited potent activity against multidrug-resistant bacterial strains. The presence of the cyano group was identified as a critical feature for disrupting bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance.

Beyond its pharmacological applications, 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine has also been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its use in the development of fungicides with enhanced efficacy and environmental safety. The compound's ability to inhibit fungal cytochrome P450 enzymes was highlighted as a key mechanism of action, providing a sustainable alternative to conventional fungicides.

In conclusion, 4-Amino-2-cyano-3-(difluoromethyl)-5-methoxypyridine (CAS: 1805335-36-7) represents a versatile and highly functionalized pyridine derivative with broad applications in drug discovery, antimicrobial development, and agrochemical innovation. Its unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research. Future studies are expected to further elucidate its mechanistic insights and expand its utility in addressing unmet medical and agricultural challenges.